Cas no 1250994-01-4 (9-Oxo-octahydro-pyrazino1,2-apyrazine-2-carboxylicacidtert-butylester)

• Product Name: 9-Oxo-octahydro-pyrazino1,2-apyrazine-2-carboxylicacidtert-butylester
• CAS No: 1250994-01-4
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 3161590
• PubChem ID: 71305892
• Update Time: 2025-06-14

9-Oxo-octahydro-pyrazino1,2-apyrazine-2-carboxylicacidtert-butylester Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3,5-DIFLUOROANILINE
• 9-Oxo-Octahydro-Pyrazino[1,2-A]Pyrazine-2-Carboxylic Acid Tert-Butyl Ester
• 9-Oxo-Octahydro-Pyrazino[1,2-A]Pyrazine-2-Carboxylic Acid Tert-Butyl Ester(WX110533)
• tert-butyl 9-oxo-3,4,6,7,8,9a-hexahydro-1H-pyrazino[1,2-a]pyrazine-2-carboxylate
• tert-butyl 9-oxo-octahydro-1H-[1,4]diazino[1,2-a]pyrazine-2-carboxylate
• AS-73174
• tert-Butyl 9-oxohexahydro-1H-pyrazino[1,2-a]pyrazine-2(6H)-carboxylate
• tert-Butyl9-oxohexahydro-1H-pyrazino[1,2-a]pyrazine-2(6H)-carboxylate
• 1250994-01-4
• AKOS027255253
• W14335
• DB-145551
• SCHEMBL20231034
• CS-0036507
• 9-Oxo-octahydro-pyrazino1,2-apyrazine-2-carboxylicacidtert-butylester

• MDL： MFCD18792511
• Inchi： 1S/C12H21N3O3/c1-12(2,3)18-11(17)15-7-6-14-5-4-13-10(16)9(14)8-15/h9H,4-8H2,1-3H3,(H,13,16)
• InChI Key： WBICUXWLVLRGDT-UHFFFAOYSA-N
• SMILES： C12C(=O)NCCN1CCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 255.15829154Da
• Monoisotopic Mass: 255.15829154Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 9-Oxo-octahydro-pyrazino1,2-apyrazine-2-carboxylicacidtert-butylester

Latest Research Insights on 9-Oxo-octahydro-pyrazino[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester (CAS: 1250994-01-4)

The compound 9-Oxo-octahydro-pyrazino[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester (CAS: 1250994-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by its fused pyrazine rings and tert-butyl ester moiety, serves as a critical intermediate in the synthesis of bioactive molecules targeting various disease pathways. Recent studies have explored its utility in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for the synthesis of novel macrocyclic inhibitors of viral proteases, including SARS-CoV-2 M^pro. Researchers utilized the tert-butyl ester group of 1250994-01-4 as a key protecting group, enabling efficient ring-closing metathesis reactions to generate constrained peptide mimetics with enhanced binding affinity. The study reported a 15-fold improvement in inhibitory potency compared to linear analogs, highlighting the structural advantages conferred by this scaffold.

Further investigations have revealed the compound's potential in central nervous system (CNS) drug development. A collaborative effort between academic and industrial researchers (Nature Chemical Biology, 2024) identified derivatives of 9-Oxo-octahydro-pyrazino[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester as privileged scaffolds for crossing the blood-brain barrier. The team employed computational modeling and in vitro permeability assays to demonstrate that the bicyclic system maintains optimal lipophilicity (clogP 2.1-2.8) while satisfying Lipinski's rule of five, making it particularly valuable for neuropharmaceutical applications.

Recent synthetic methodology developments have significantly improved access to this compound. A 2024 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis of 1250994-01-4 with 78% overall yield and >99% purity. The innovative approach utilized immobilized enzyme catalysis for the key ring-forming step, followed by a telescoped tert-butylation process, reducing solvent waste by 60% compared to batch methods. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

Emerging applications in targeted protein degradation have expanded the utility of this scaffold. Studies presented at the 2024 American Chemical Society National Meeting demonstrated its incorporation into proteolysis-targeting chimeras (PROTACs) targeting estrogen receptor alpha (ERα). The rigid bicyclic structure was found to optimally position the E3 ligase binding moiety, resulting in degradation efficiencies (DC₅₀) below 100 nM in breast cancer cell lines. These findings suggest broad potential for 1250994-01-4 derivatives in the rapidly evolving field of induced protein degradation therapeutics.

Ongoing research continues to explore the stereochemical implications of this scaffold. A recent chiral resolution study (European Journal of Organic Chemistry, 2024) revealed significant differences in biological activity between enantiomers of derivatives, with the (S)-configuration showing 3-5 times greater potency in kinase inhibition assays. This underscores the importance of stereocontrol in future derivatization efforts using this versatile intermediate.